8-Allylamino-3-methyl-7-(3-methyl-benzyl)-3,7-dihydro-purine-2,6-dione

• IUPAC Name: 3-methyl-7-[(3-methylphenyl)methyl]-8-(prop-2-enylamino)purine-2,6-dione
• InChI: InChI=1S/C17H19N5O2/c1-4-8-18-16-19-14-13(15(23)20-17(24)21(14)3)22(16)10-12-7-5-6-11(2)9-12/h4-7,9H,1,8,10H2,2-3H3,(H,18,19)(H,20,23,24)
• InChI Key: XNSVZGWHOCXOMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2NCC=C)N(C(=O)NC3=O)C
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

8-Allylamino-3-methyl-7-(3-methyl-benzyl)-3,7-dihydro-purine-2,6-dione, also known as 3-Deazaneplanocin A (DZNep), is a synthetic compound with a purine-like structure. DZNep is a potent inhibitor of the S-adenosylhomocysteine hydrolase (SAHH) enzyme, which is involved in the metabolism of S-adenosylmethionine (SAM). SAM is a key molecule in the regulation of gene expression, and its depletion by DZNep leads to the inhibition of histone methyltransferases (HMTs) and subsequent epigenetic changes.

Scientific Research Applications

High-Performance Thin-Layer Chromatography for Drug Analysis

A study focused on developing a validated stability-indicating high-performance thin-layer chromatography (HPTLC) method for the analysis of linagliptin (LIN), a drug used for treating diabetes, which shares structural similarities with the specified compound. This research underscores the utility of HPTLC in analyzing complex pharmaceutical compounds, potentially including "8-Allylamino-3-methyl-7-(3-methyl-benzyl)-3,7-dihydro-purine-2,6-dione" for stability and purity assessments in formulation studies (Rode & Tajne, 2021).

Bioactive Heterocyclic Compounds in Medicinal Chemistry

Another area of research highlights the role of heterocyclic compounds, including furan and thiophene derivatives, in drug design due to their bioactive properties. This review discusses the importance of such structures in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues. It suggests that modifications in the lead compound structure could optimize activity and selectivity, which might be relevant for exploring the applications of "8-Allylamino-3-methyl-7-(3-methyl-benzyl)-3,7-dihydro-purine-2,6-dione" in developing antiviral, antitumor, antimycobacterial, or antiparkinsonian drugs (Ostrowski, 2022).

Molecular Interactions and Stability Studies

Research on the occurrence, fate, and behavior of parabens in aquatic environments underscores the importance of understanding the environmental stability and interactions of chemical compounds. Such studies are essential for assessing the environmental impact and degradation pathways of pharmaceutical and chemical compounds, including "8-Allylamino-3-methyl-7-(3-methyl-benzyl)-3,7-dihydro-purine-2,6-dione," particularly regarding their biodegradability and persistence in aquatic systems (Haman, Dauchy, Rosin, & Munoz, 2015).